Cas no 5873-93-8 (Diphenyldithioperoxyanhydride)

Diphenyldithioperoxyanhydride structure
Diphenyldithioperoxyanhydride structure
Product Name:Diphenyldithioperoxyanhydride
CAS No:5873-93-8
MF:C14H10S4
MW:306.489198207855
MDL:MFCD12911774
CID:365967
PubChem ID:329763976
Update Time:2025-04-19

Diphenyldithioperoxyanhydride Chemical and Physical Properties

Names and Identifiers

    • Disulfide,bis(phenylthioxomethyl)
    • Bis(thiobenzoyl) disulfide
    • Di(thiobenzoyl) disulfide
    • Diphenyldithioperoxyanhydride
    • 1,1'-diphenyl-2,2'-sulfonyl-bis-ethanone
    • 2,2'-sulfonylbis(1-phenylethanone)
    • bis(benzenethiocarbonyl) disulfide
    • bis(benzoylmethyl)sulfone
    • bis(dithiobenzoyl) disulfide
    • bis(phenacyl)sulfone
    • bis(phenyl thiocarbonyl)disulfide
    • bis(thiobenzoyl) disulphide
    • bis(thiocarbonyl) disulfide
    • Diphenacyl sulphone
    • Diphenacyl-sulfon
    • diphenacylsulfone
    • dithiobenzoic acid disulfide
    • Diphenyl dithioperoxy anhydride
    • thiobenzoyl disulfide
    • dithiobenzoyl disulfide
    • Dithiobenzoyl disulphide
    • di(thiobenzoyl)disulfide
    • bis(thiobenzoyl)disulfide
    • Bis(thiobenzoyl) persulfide
    • Disulfide,bis(phenylthioxomethyl
    • LWGLGSPYKZTZBM-UHFFFAOYSA-N
    • C14H10S4
    • 6122AE
    • Bis(thiobenzoyl) disulfide, >95% (HPLC)
    • B6129
    • 5873-93-8
    • DTXSID601337694
    • benzenecarbonothioylsulfanyl benzenecarbodithioate
    • AKOS005174062
    • Bis(phenylthioxomethyl)disulfide
    • Benzothioic dithioperoxyanhydride
    • MFCD12911774
    • FT-0689909
    • CS-0111060
    • SCHEMBL176121
    • BENZENECARBOTHIOYLSULFANYL BENZENECARBODITHIOATE
    • MDL: MFCD12911774
    • Inchi: 1S/C14H10S4/c15-13(11-7-3-1-4-8-11)17-18-14(16)12-9-5-2-6-10-12/h1-10H
    • InChI Key: LWGLGSPYKZTZBM-UHFFFAOYSA-N
    • SMILES: S(C(C1C=CC=CC=1)=S)SC(C1C=CC=CC=1)=S

Computed Properties

  • Exact Mass: 305.96700
  • Monoisotopic Mass: 305.96653501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 115

Experimental Properties

  • Color/Form: NA
  • Density: 1.367±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 94-96 °C
  • Boiling Point: 446.8 °C at 760 mmHg
  • Flash Point: 224 °C
  • Solubility: Insuluble (4.6E-5 g/L) (25 ºC),
  • PSA: 114.78000
  • LogP: 5.11920

Diphenyldithioperoxyanhydride Security Information

  • Symbol: GHS09
  • Signal Word:Warning
  • Hazard Statement: H410
  • Warning Statement: P273-P501
  • Hazardous Material transportation number:UN 3077 9 / PGIII
  • WGK Germany:2
  • Hazard Category Code: 50/53
  • Safety Instruction: 60-61
  • Hazardous Material Identification: N
  • Storage Condition:−20°C

Diphenyldithioperoxyanhydride Pricemore >>

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